Cas no 13132-07-5 (3-Phenylthiophene-2,5-dicarboxylic acid)

• Product Name: 3-Phenylthiophene-2,5-dicarboxylic acid
• CAS No: 13132-07-5
• MF: C₁₂H₈O₄S
• MW: 248.254522323608
• CID: 2156898
• PubChem ID: 19874653
• Update Time: 2025-04-21

3-Phenylthiophene-2,5-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Phenylthiophene-2,5-dicarboxylic acid
• 3-Phenyl-thiophene-2,5-dicarboxylic acid
• DB-241246
• 13132-07-5
• 2,5-Thiophenedicarboxylic acid, 3-phenyl-
• SCHEMBL9671658

• MDL： MFCD28405653
• Inchi： 1S/C12H8O4S/c13-11(14)9-6-8(10(17-9)12(15)16)7-4-2-1-3-5-7/h1-6H,(H,13,14)(H,15,16)
• InChI Key： YKRQPDAYQVFJPU-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC(=C1C(=O)O)C1C=CC=CC=1

Computed Properties

• Exact Mass: 248.01432991Da
• Monoisotopic Mass: 248.01432991Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids